Cas no 2167238-19-7 (7-(aminomethyl)-5H,6H,7H,8H-imidazo1,2-apyridine-3-carboxylic acid)

• Product Name: 7-(aminomethyl)-5H,6H,7H,8H-imidazo1,2-apyridine-3-carboxylic acid
• CAS No: 2167238-19-7
• MF: C₉H₁₃N₃O₂
• MW: 195.218421697617
• CID: 6003644
• PubChem ID: 129899899
• Update Time: 2025-11-05

7-(aminomethyl)-5H,6H,7H,8H-imidazo1,2-apyridine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 7-(aminomethyl)-5H,6H,7H,8H-imidazo1,2-apyridine-3-carboxylic acid
• 2167238-19-7
• EN300-1166989
• AKOS032953448
• 7-(aminomethyl)-5H,6H,7H,8H-imidazo[1,2-a]pyridine-3-carboxylic acid

• Inchi： 1S/C9H13N3O2/c10-4-6-1-2-12-7(9(13)14)5-11-8(12)3-6/h5-6H,1-4,10H2,(H,13,14)
• InChI Key： HCCBFWRVHNYBSA-UHFFFAOYSA-N
• SMILES： OC(C1=CN=C2CC(CN)CCN21)=O

Computed Properties

• Exact Mass: 195.100776666g/mol
• Monoisotopic Mass: 195.100776666g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 234
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -2.7
• Topological Polar Surface Area: 81.1Ų

Additional information on 7-(aminomethyl)-5H,6H,7H,8H-imidazo1,2-apyridine-3-carboxylic acid

Professional Introduction to Compound with CAS No. 2167238-19-7 and Product Name: 7-(aminomethyl)-5H,6H,7H,8H-imidazo1,2-apyridine-3-carboxylic acid

The compound with the CAS number 2167238-19-7 and the product name 7-(aminomethyl)-5H,6H,7H,8H-imidazo1,2-apyridine-3-carboxylic acid represents a significant advancement in the field of pharmaceutical chemistry. This heterocyclic compound has garnered considerable attention due to its unique structural features and potential therapeutic applications. The molecule is characterized by a fused imidazo[1,2-a]pyridine core, which is a privileged scaffold in medicinal chemistry, known for its ability to interact with biological targets in a highly specific manner.

Recent research has highlighted the importance of imidazo[1,2-a]pyridine derivatives in the development of novel therapeutic agents. These compounds have demonstrated efficacy in various pharmacological contexts, including anti-inflammatory, antiviral, and anticancer applications. The presence of an aminomethyl group at the 7-position of the imidazo[1,2-a]pyridine ring enhances the compound's bioactivity by providing a site for further functionalization and interaction with biological receptors. This structural feature makes it particularly valuable for drug design and development.

The 3-carboxylic acid moiety in the molecular structure of 7-(aminomethyl)-5H,6H,7H,8H-imidazo1,2-apyridine-3-carboxylic acid adds another layer of complexity and functionality. Carboxylic acids are well-known for their ability to participate in hydrogen bonding interactions, which can be crucial for the binding affinity and selectivity of a drug molecule. This feature suggests that the compound may exhibit strong interactions with target proteins or enzymes in biological systems, potentially leading to high efficacy.

One of the most compelling aspects of this compound is its potential as a lead structure for the development of new drugs. The combination of the imidazo[1,2-a]pyridine core and the aminomethyl and 3-carboxylic acid functional groups creates a versatile platform for further chemical modifications. Researchers can exploit these reactive sites to introduce additional substituents that fine-tune the pharmacological properties of the molecule. This flexibility is particularly valuable in drug discovery pipelines where optimizing potency, selectivity, and pharmacokinetic profiles are critical.

Current studies are exploring the pharmacological activity of 7-(aminomethyl)-5H,6H,7H,8H-imidazo1,2-apyridine-3-carboxylic acid in various disease models. Preliminary findings indicate that this compound may have significant therapeutic potential in areas such as cancer treatment. The imidazo[1,2-a]pyridine scaffold has been shown to interact with key signaling pathways involved in tumor growth and progression. By modulating these pathways, the compound could inhibit cancer cell proliferation or induce apoptosis.

In addition to its potential anticancer applications, this compound may also have utility in other therapeutic areas. For instance, its ability to engage with biological targets suggests that it could be developed into an anti-inflammatory agent. Chronic inflammation is a hallmark of many diseases, including autoimmune disorders and metabolic conditions. By targeting inflammatory pathways, 7-(aminomethyl)-5H,6H,7H,8H-imidazo1,2-apyridine-3-carboxylic acid could offer a new treatment option for patients suffering from these conditions.

The synthesis of this compound represents a significant achievement in synthetic organic chemistry. The construction of the imidazo[1,2-a]pyridine core requires precise control over reaction conditions and stereochemistry. Advances in synthetic methodologies have made it possible to access complex heterocyclic structures like this one with increasing efficiency and yield. These improvements are crucial for enabling large-scale production and further exploration of the compound's potential.

The development of new drug candidates is often hampered by challenges related to solubility and bioavailability. However，the structural features of 7-(aminomethyl)-5H，6H，7H，8H-imidazo1，2-apyridine-3-carboxylic acid may contribute to overcoming these issues。The presence of both polar functional groups（such as the carboxylic acid）and non-polar aromatic rings can enhance solubility in both aqueous and organic solvents，making it more amenable for formulation into drug products。

Furthermore，the compound's stability under various conditions is an important consideration for its potential use as a drug。Studies have shown that imidazo[1，2-a]pyridine derivatives can be stable under physiological conditions，which bodes well for their use in therapeutic applications。However， further investigations are needed to assess long-term stability and degradation pathways。

The regulatory landscape for new drug development is stringent，requiring extensive characterization and testing before approval。The comprehensive understanding of CAS No 2167238-19-7's properties，including its chemical structure、synthesis、pharmacological activity、and safety profile，is essential for navigating these regulatory hurdles。Collaborative efforts between chemists、biologists、and clinicians will be crucial in translating laboratory findings into viable therapeutic agents。

In conclusion，the compound identified by CAS No 2167238-19-7 and named 7-(aminomethyl)-5H，6H，7H，8H-imidazo1，2-apyridine-3-carboxylic acid represents a promising candidate for further development in pharmaceutical chemistry。Its unique structural features、potential therapeutic applications、and synthetic accessibility make it an attractive scaffold for drug discovery。As research continues to uncover new insights into its pharmacological properties，this compound has the potential to contribute significantly to advancements in medicine。